Cas no 625434-90-4 (Tert-butyl 6-acetyl-9-methyl-7-oxo-3,9-diazabicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: Tert-butyl 6-acetyl-9-methyl-7-oxo-3,9-diazabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 625434-90-4
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 1638199
• PubChem ID: 45108289
• Update Time: 2025-04-21

Tert-butyl 6-acetyl-9-methyl-7-oxo-3,9-diazabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-acetyl-9-methyl-7-oxo-3,9-diazabicyclo[3.3.1]nonane-3-carboxylate
• FT-0657640
• A833835
• I14-6174
• 6-acetyl-9-methyl-7-oxo-3,9-diazabicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
• tert-butyl 6-ethanoyl-9-methyl-7-oxidanylidene-3,9-diazabicyclo[3.3.1]nonane-3-carboxylate
• (1R,5S)-9-Methyl-7-oxo-3,9-diazabicyclo [3,3,1]-nonane-3,6-dicarboxylic acid, 3-(1,1-dimethyl-ethyl)-6-methyl ester
• (1,1-DIMETHYL-ETHYL)-6-METHYL ESTER
• DTXSID50668250
• 625434-90-4
• AKOS015915376
• Tert-butyl 6-acetyl-9-methyl-7-oxo-3,9-diazabicyclo[3.3.1]nonane-3-carboxylate

• Inchi： 1S/C15H24N2O4/c1-9(18)13-11-8-17(14(20)21-15(2,3)4)7-10(16(11)5)6-12(13)19/h10-11,13H,6-8H2,1-5H3
• InChI Key： RFRDAAIFCUCQKM-UHFFFAOYSA-N
• SMILES： O=C1CC2CN(C(=O)OC(C)(C)C)CC(C1C(C)=O)N2C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.9Ų